Cas no 1804006-61-8 (3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804006-61-8
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4845222
• Update Time: 2025-06-20

3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-4-6-7(9(12,13)14)3-5(1-2-18)19-8(6)20-10(15,16)17/h3H,1,4H2
• InChI Key： ISPDDWWGKRDKAK-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(CC#N)=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile

Introduction to 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804006-61-8)

3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, identified by the CAS number 1804006-61-8, is a pyridine derivative featuring a bromomethyl group, two trifluoromethyl groups, and a trifluoromethoxy substituent, making it a valuable intermediate in synthetic chemistry. The presence of these functional groups imparts distinct chemical properties that make it particularly useful in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The compound's structure combines the electron-withdrawing effects of the trifluoromethyl and trifluoromethoxy groups with the electrophilic nature of the bromomethyl moiety. This combination allows for a wide range of chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions. These properties are particularly advantageous in medicinal chemistry, where such intermediates are often employed to construct complex molecular frameworks.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their prevalence in biologically active compounds. The specific arrangement of substituents in 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, the trifluoromethyl groups can improve metabolic stability, while the bromomethyl group provides a convenient handle for further functionalization.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can introduce diverse pharmacophoric elements into kinase inhibitors, optimizing their potency and selectivity. The trifluoromethoxy and trifluoromethyl groups further enhance the pharmacokinetic properties of these inhibitors by increasing lipophilicity and reducing susceptibility to metabolic degradation.

Another area where 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique structural features of this compound enable the creation of novel agrochemicals with improved efficacy and environmental safety. For example, researchers have utilized this intermediate to develop compounds that exhibit potent activity against resistant pest strains while maintaining low toxicity to non-target organisms.

The synthesis of 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation, methylation, and functional group interconversions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for industrial-scale production, where cost-effectiveness and scalability are paramount.

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling rapid virtual screening and molecular modeling studies. These computational tools allow researchers to predict the binding modes of potential drug candidates with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can optimize synthetic strategies and improve the overall efficiency of lead optimization.

The role of 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile extends beyond pharmaceuticals and agrochemicals; it also finds applications in material science and specialty chemicals. For instance, its derivatives have been explored as ligands in catalytic systems due to their ability to stabilize transition metal centers. Additionally, they serve as building blocks for designing advanced materials with tailored electronic properties.

In conclusion,3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804006-61-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance in chemical synthesis is likely to grow even further.